Cas no 53473-85-1 (1,2-benzothiazol-5-amine)

1,2-Benzothiazol-5-amine is a heterocyclic aromatic compound featuring a benzothiazole core with an amine functional group at the 5-position. This structure imparts significant utility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and materials science applications. The amine group enhances reactivity, enabling facile derivatization through coupling or substitution reactions. Its benzothiazole moiety contributes to stability and electronic properties, making it valuable in the development of bioactive molecules, dyes, and coordination complexes. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its stability.
1,2-benzothiazol-5-amine structure
1,2-benzothiazol-5-amine structure
Product Name:1,2-benzothiazol-5-amine
CAS No:53473-85-1
MF:C7H6N2S
MW:150.200939655304
MDL:MFCD01658890
CID:56421
PubChem ID:198293
Update Time:2025-06-07

1,2-benzothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-5-amine(9CI)
    • Benzo[d]isothiazol-5-amine
    • 1,2-Benzisothiazol-5-amine
    • 1,2-Benzisothiazole-5-amine
    • 1,2-benzothiazol-5-amine
    • Benzo[d]isothiazol-5-ylamine
    • 272LX6X0LH
    • 5-Aminobenzo[d]isothiazole
    • Benzo[d]isothiazole-5-amine
    • LPUJHVNRGNTQPL-UHFFFAOYSA-N
    • 1,?2-?Benzisothiazol-?5-?amine
    • 7613AB
    • EN300-92037
    • AM807113
    • W17193
    • FT-0761248
    • 5-Amino-1,2-benzisothiazole
    • 6Y-0252
    • UNII-272LX6X0LH
    • DTXSID60201657
    • BRN 0116618
    • SCHEMBL910814
    • 53473-85-1
    • Q27254153
    • CCRIS 6351
    • 4-27-00-04815 (Beilstein Handbook Reference)
    • CS-0005536
    • AKOS000279210
    • MFCD01658890
    • A870714
    • 1,2-BENZISOTHIAZOLE, 5-AMINO-
    • DB-333892
    • DTXCID90124148
    • DB-027030
    • MDL: MFCD01658890
    • Inchi: 1S/C7H6N2S/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H,8H2
    • InChI Key: LPUJHVNRGNTQPL-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2C=N1)N
    • BRN: 0116618

Computed Properties

  • Exact Mass: 150.02500
  • Monoisotopic Mass: 150.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.383
  • Boiling Point: 232.5℃/760mmHg
  • Flash Point: 94.4°C
  • Refractive Index: 1.763
  • PSA: 67.15000
  • LogP: 2.45970

1,2-benzothiazol-5-amine Security Information

1,2-benzothiazol-5-amine Pricemore >>

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